Cas no 35480-55-8 (Benzoic acid, 3,5-bis(2,2,2-trifluoroethoxy)-)

• Product Name: Benzoic acid, 3,5-bis(2,2,2-trifluoroethoxy)-
• CAS No: 35480-55-8
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 1470633
• PubChem ID: 45792329
• Update Time: 2025-04-20

Benzoic acid, 3,5-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(2,2,2-trifluoroethoxy)-
• SCHEMBL977465
• 35480-55-8
• TZVBKGSAPRNFGX-UHFFFAOYSA-N
• A1-47943
• 3,5-bis(2,2,2-trifluoroethoxy)benzoicacid
• CS-0251362
• G21096
• 3,5-bis(2,2,2-trifluoroethoxy)benzoic acid
• AKOS034635168
• Z812519582
• EN300-54488

• Inchi： 1S/C11H8F6O4/c12-10(13,14)4-20-7-1-6(9(18)19)2-8(3-7)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19)
• InChI Key： TZVBKGSAPRNFGX-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(=O)O)C=C(C=1)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 318.03264
• Monoisotopic Mass: 318.03267770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids